2-[3-(2,5-Dimethoxyphenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one

• Molecular Formula: C19H19NO4
• Molecular Weight: 325.4 g/mol
• IUPAC Name: 2-[(E)-3-(2,5-dimethoxyphenyl)prop-2-enoyl]-7-(methylamino)cyclohepta-2,4,6-trien-1-one
• InChI: InChI=1S/C19H19NO4/c1-20-16-7-5-4-6-15(19(16)22)17(21)10-8-13-12-14(23-2)9-11-18(13)24-3/h4-12H,1-3H3,(H,20,22)/b10-8+
• InChI Key: PUPSJOCQOPIYFP-CSKARUKUSA-N
• Isomeric SMILES: CNC1=CC=CC=C(C1=O)C(=O)/C=C/C2=C(C=CC(=C2)OC)OC
• SMILES: CNC1=CC=CC=C(C1=O)C(=O)C=CC2=C(C=CC(=C2)OC)OC

Description

2-[3-(2,5-Dimethoxyphenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one, also known as DMCM, is a compound that has been widely studied for its potential applications in scientific research. DMCM is a member of the benzodiazepine family of compounds, which are known for their sedative and anxiolytic properties. However, DMCM has unique properties that make it a valuable tool for research in a variety of fields.

Mechanism of Action

2-[3-(2,5-Dimethoxyphenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one acts as a positive allosteric modulator of the GABA-A receptor, which is a type of receptor that is involved in the regulation of neuronal activity in the central nervous system. By binding to the GABA-A receptor, this compound enhances the effects of the neurotransmitter GABA, which inhibits neuronal activity and produces sedative and anxiolytic effects.
Biochemical and Physiological Effects:
This compound has been shown to produce a range of biochemical and physiological effects, including sedation, anxiolysis, and muscle relaxation. In addition, this compound has been shown to impair memory and learning, which is consistent with the effects of other benzodiazepines.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[3-(2,5-Dimethoxyphenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one in lab experiments is that it has a well-characterized mechanism of action, which makes it a valuable tool for studying the GABA-A receptor and the effects of benzodiazepines on the central nervous system. However, one limitation of using this compound is that it has relatively low potency compared to other benzodiazepines, which may limit its usefulness in certain experiments.

Future Directions

There are many potential future directions for research on 2-[3-(2,5-Dimethoxyphenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one, including the development of more potent analogs for use in lab experiments. In addition, this compound could be used to study the effects of benzodiazepines on specific subtypes of the GABA-A receptor, which could lead to the development of more targeted drugs with fewer side effects. Finally, this compound could be used to study the effects of benzodiazepines on other neurotransmitter systems, which could lead to the development of new drugs for the treatment of a variety of neurological and psychiatric disorders.

Synthesis Methods

2-[3-(2,5-Dimethoxyphenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one can be synthesized using a variety of methods, including the reaction of 2,5-dimethoxybenzaldehyde with malononitrile, followed by reaction with methylamine and cyclization. Alternatively, this compound can be synthesized by reacting 2,5-dimethoxybenzaldehyde with malononitrile and ammonium acetate, followed by reduction with lithium aluminum hydride.

Scientific Research Applications

2-[3-(2,5-Dimethoxyphenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one has been used in a variety of scientific research applications, including as a tool to study the GABA-A receptor, which is a target for many drugs that have sedative and anxiolytic effects. This compound has also been used to study the effects of benzodiazepines on the central nervous system, including their effects on memory and learning.